ethyl 7-cyclopropyl-3-(4-fluorobenzyl)-1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate

• IUPAC Name: ethyl 7-cyclopropyl-3-[(4-fluorophenyl)methyl]-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C21H20FN3O4/c1-3-29-20(27)15-10-16(13-6-7-13)23-18-17(15)19(26)25(21(28)24(18)2)11-12-4-8-14(22)9-5-12/h4-5,8-10,13H,3,6-7,11H2,1-2H3
• InChI Key: UIRFAQQTUGKASY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC2=C1C(=O)N(C(=O)N2C)CC3=CC=C(C=C3)F)C4CC4
• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol

Description

This compound belongs to the class of organic compounds known as pyrimidines and pyrimidine derivatives. These are compounds containing a pyrimidine ring, which is a six-member aromatic heterocycle, composed of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The presence of the fluorobenzyl and cyclopropyl groups, as well as the ethyl carboxylate group, would significantly influence the compound’s properties.

Chemical Reactions Analysis

The chemical reactions of pyrimidine derivatives can be quite diverse, depending on the substituents present on the ring. They can undergo reactions like alkylation, acylation, halogenation, nitration, and sulfonation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorobenzyl and cyclopropyl groups, as well as the ethyl carboxylate group, would likely impact its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely and depends on their chemical structure. Some pyrimidine derivatives have been found to exhibit antiviral, anticancer, antioxidant, and antimicrobial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Pyrimidine derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may explore the potential of this specific compound for various applications, such as in the development of new pharmaceuticals.